2-Thia-8-azaspiro[4.5]decane 2,2-dioxide hydrochloride

Specification

• CAS No.: 1588960-00-2
• Molecular Formula: C8H16ClNO2S
• Molecular Weight: 225.74 g/mol
• IUPAC Name: 2λ6-thia-8-azaspiro[4.5]decane 2,2-dioxide;hydrochloride
• Standard InChI: InChI=1S/C8H15NO2S.ClH/c10-12(11)6-3-8(7-12)1-4-9-5-2-8;/h9H,1-7H2;1H
• Standard InChI Key: XDTPBQDJPNNBTN-UHFFFAOYSA-N
• SMILES: C1CNCCC12CCS(=O)(=O)C2.Cl
• Canonical SMILES: C1CNCCC12CCS(=O)(=O)C2.Cl

Introduction

Chemical Identity and Structure

2-Thia-8-azaspiro[4.5]decane 2,2-dioxide hydrochloride features a spirocyclic structure with both nitrogen and sulfur-containing heterocycles. The compound is characterized by its unique spiro center, where two rings share a single carbon atom. This distinctive structural feature contributes to its three-dimensional architecture and potential biological interactions.

Structural Characteristics

The core structure consists of a spirocyclic system where a thia-containing five-membered ring (with the sulfur oxidized to sulfone) is fused via a spiro carbon atom to a piperidine ring. This creates the distinctive 2-thia-8-azaspiro[4.5]decane framework. The molecule exists as the hydrochloride salt, which affects its solubility and handling properties.

Nomenclature and Synonyms

The compound is known by several synonyms in scientific literature and commercial catalogs:

• 2-Thia-8-azaspiro[4.5]decane 2,2-dioxide hydrochloride

• 2lambda6-thia-8-azaspiro[4.5]decane 2,2-dioxide;hydrochloride

• 2lambda6-thia-8-azaspiro[4.5]decane-2,2-dione hydrochloride

• 2Lambda6-thia-8-azaspiro(4.5)decane-2,2-dione hydrochloride

The parent compound without the hydrochloride salt is identified as CID 63166533 in PubChem.

Physical and Chemical Properties

The physical and chemical properties of 2-Thia-8-azaspiro[4.5]decane 2,2-dioxide hydrochloride significantly influence its behavior in various environments and its potential applications in research and development.

Physical State and Appearance

While specific information on the physical appearance is limited in the available sources, similar spirocyclic compounds typically exist as crystalline solids at room temperature. The hydrochloride salt formation would likely enhance its stability in air compared to the free base form.

Chemical Reactivity

The compound contains several reactive sites:

• The protonated amine (as the hydrochloride salt) can participate in acid-base reactions

• The sulfone group (S=O bonds) can engage in hydrogen bonding interactions

• The spirocyclic structure creates a rigid three-dimensional framework that may influence its binding characteristics with biological targets

These properties collectively contribute to its potential utility in pharmaceutical research and development.

Current Research and Future Perspectives

Research Gaps

Current research on 2-Thia-8-azaspiro[4.5]decane 2,2-dioxide hydrochloride appears limited, presenting several opportunities for future investigation:

• Detailed characterization of its physicochemical properties

• Evaluation of its biological activities across different therapeutic areas

• Exploration of structure-activity relationships through systematic modification of the core structure

• Development of optimized synthetic routes to improve yield and purity